Cas no 2171696-60-7 (3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2171696-60-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6345464
• PubChem ID: 165541879
• Update Time: 2025-05-24

3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• 3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• 2171696-60-7
• EN300-1480782

• Inchi： 1S/C28H36N2O5/c1-18(2)16-24(26(33)30(28(3,4)5)15-14-25(31)32)29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,14-17H2,1-5H3,(H,29,34)(H,31,32)
• InChI Key： PDMVKYLUBCCLNN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCC(=O)O)C(C)(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Comprehensive Overview of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2171696-60-7)

3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2171696-60-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in the development of bioactive molecules. The compound's unique properties, including its stability and reactivity, have garnered significant attention from researchers exploring drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids like 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid has surged due to their pivotal role in solid-phase peptide synthesis (SPPS). This method is a cornerstone in modern peptide therapeutics, a field experiencing exponential growth driven by advancements in precision medicine and targeted drug delivery. Researchers frequently search for "Fmoc amino acid derivatives" and "CAS 2171696-60-7 applications," highlighting the compound's relevance in cutting-edge scientific inquiries.

The tert-butyl moiety in 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid enhances its steric protection, ensuring selective reactions during peptide chain assembly. This attribute is particularly valuable in synthesizing complex peptides with high purity and yield. Additionally, the compound's methylpentanamido segment contributes to its lipophilicity, a property increasingly studied for optimizing drug bioavailability and membrane permeability.

From an SEO perspective, terms like "buy CAS 2171696-60-7" and "Fmoc-protected peptide building blocks" reflect the commercial and academic interest in this compound. Its applications extend to proteomics and chemical biology, where it serves as a tool for post-translational modification studies. The rise of AI-driven drug design has further amplified its importance, as computational models require high-quality chemical intermediates for in silico simulations.

Quality control of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid is paramount, with analytical techniques such as HPLC and mass spectrometry ensuring its chemical integrity. The compound's storage conditions—typically under inert atmospheres at low temperatures—are frequently queried, underscoring the need for precise handling protocols. As the pharmaceutical industry shifts toward green chemistry, innovations in sustainable synthesis of such intermediates are also gaining traction.

In summary, 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2171696-60-7) exemplifies the intersection of chemical innovation and biomedical research. Its multifaceted applications, from peptide therapeutics to material science, position it as a compound of enduring scientific and industrial significance.